Cas no 131424-24-3 (1H-Indole-1,3-dicarboxylic acid, 3-methyl 1-(phenylmethyl) ester)

1H-Indole-1,3-dicarboxylic acid, 3-methyl 1-(phenylmethyl) ester Properties

Names and Identifiers

• 1H-Indole-1,3-dicarboxylic acid, 3-methyl 1-(phenylmethyl) ester
• 1-O-benzyl 3-O-methyl indole-1,3-dicarboxylate
• SCHEMBL7166450
• 1-Benzyl 3-methyl 1H-indole-1,3-dicarboxylate
• 131424-24-3
• DTXSID60564032
• +Expand

• InChIKey： JFECJVXRKJGZPY-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H15NO4/c1-22-17(20)15-11-19(16-10-6-5-9-14(15)16)18(21)23-12-13-7-3-2-4-8-13/h2-11H,12H2,1H3
• SMILES： COC(=O)C1=CN(C2=CC=CC=C21)C(=O)OCC3=CC=CC=C3

Computed Properties

• Exact Mass: 309.10010796g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 309.10010796g/mol
• Heavy Atom Count: 23
• Complexity: 433
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 57.5Ų